1-(3-Bromo-4-methylphenyl)-3,5-dimethyl-1H-pyrazole

• IUPAC Name: 1-(3-bromo-4-methylphenyl)-3,5-dimethylpyrazole
• InChI: InChI=1S/C12H13BrN2/c1-8-4-5-11(7-12(8)13)15-10(3)6-9(2)14-15/h4-7H,1-3H3
• InChI Key: VRXHTEJKGUBVIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=CC(=N2)C)C)Br
• Molecular Formula: C12H13BrN2
• Molecular Weight: 265.15 g/mol

Description

1-(3-Bromo-4-methylphenyl)-3,5-dimethyl-1H-pyrazole, also known as 3,5-dimethyl-1-(3-bromo-4-methylphenyl)-1H-pyrazole, is a heterocyclic compound that has been studied for its potential applications in scientific research. It belongs to the class of pyrazoles, which are five-membered nitrogen-containing heterocyclic compounds with two nitrogen atoms in the ring. 3,5-Dimethyl-1-(3-bromo-4-methylphenyl)-1H-pyrazole has been used in a variety of research applications due to its unique properties, such as its ability to act as a ligand for transition metals and its low toxicity.

Mechanism of Action

The mechanism of action of 1-(3-Bromo-4-methylphenyl)-3,5-dimethyl-1H-pyrazole-1-(3-bromo-4-methylphenyl)-1H-pyrazole is not fully understood. However, it is believed to interact with transition metals, such as palladium, to catalyze a variety of reactions. It is also believed to act as a ligand for transition metals, which allows for the formation of complexes with the metal ions. The complexes formed can then react with organic molecules to form desired products.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(3-Bromo-4-methylphenyl)-3,5-dimethyl-1H-pyrazole-1-(3-bromo-4-methylphenyl)-1H-pyrazole have not been fully studied. However, it is believed to be relatively non-toxic and has low acute toxicity. It has also been found to have low mutagenicity and no significant teratogenic effects.

Advantages and Limitations for Lab Experiments

3,5-Dimethyl-1-(3-bromo-4-methylphenyl)-1H-pyrazole has several advantages when used in laboratory experiments. It is relatively non-toxic and has low acute toxicity, making it a safe reagent to use. It is also a relatively inexpensive reagent and is readily available. However, there are some limitations to its use. It is not soluble in water, making it difficult to use in aqueous solutions. In addition, it is not stable in the presence of light and air, so it must be stored and handled carefully.

Future Directions

The potential future directions for 1-(3-Bromo-4-methylphenyl)-3,5-dimethyl-1H-pyrazole-1-(3-bromo-4-methylphenyl)-1H-pyrazole include further study of its mechanism of action, potential applications in drug synthesis, and its use as a catalyst for other reactions. In addition, further research could be conducted on its biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments. Finally, its use in the synthesis of other compounds, such as heterocycles and bioactive compounds, could be explored.

Synthesis Methods

3,5-Dimethyl-1-(3-bromo-4-methylphenyl)-1H-pyrazole can be synthesized through a reaction between 3-bromo-4-methylphenol and dimethylformamide dimethyl acetal in the presence of a base. The reaction is carried out at room temperature, and the product is isolated in high yields. The reaction mechanism involves the nucleophilic attack of the dimethylformamide dimethyl acetal on the electrophilic carbon atom of the 3-bromo-4-methylphenol, followed by proton transfer to form an intermediate which then undergoes a cyclization reaction to give the desired product.

Scientific Research Applications

3,5-Dimethyl-1-(3-bromo-4-methylphenyl)-1H-pyrazole has been used in a variety of scientific research applications due to its unique properties. It has been used as a ligand for transition metals, such as palladium, to catalyze a variety of reactions, including the Suzuki-Miyaura cross-coupling reaction. It has also been used as a catalyst in the synthesis of heterocyclic compounds, such as thiophene and pyrrole derivatives. In addition, 1-(3-Bromo-4-methylphenyl)-3,5-dimethyl-1H-pyrazole-1-(3-bromo-4-methylphenyl)-1H-pyrazole has been used as a reagent in the synthesis of bioactive compounds, such as antibiotics, antivirals, and antifungals.